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2-(Cyclopropylmethoxy)-5-

fluoropyridine

CAS No.: 1305322-92-2

Cat. No.: B577386

Get Quote

Introduction: Strategic Importance in Medicinal
Chemistry
2-(Cyclopropylmethoxy)-5-fluoropyridine is a key heterocyclic building block of significant

interest to the pharmaceutical and agrochemical industries. Its structure marries three distinct

and valuable motifs: a pyridine ring, a fluorine substituent, and a cyclopropylmethoxy group.

This combination is not accidental; it is a strategic design choice that imparts desirable

physicochemical and pharmacological properties to larger molecules.

The pyridine scaffold is a ubiquitous feature in bioactive compounds. The introduction of a

fluorine atom is a well-established strategy in medicinal chemistry to modulate properties such

as metabolic stability, bioavailability, and binding affinity by altering lipophilicity and basicity.[1]

The cyclopropyl group is also a prized moiety, known for introducing conformational rigidity and

improving metabolic stability and potency.[2] As such, 2-(Cyclopropylmethoxy)-5-
fluoropyridine serves as a valuable intermediate for constructing complex molecular

architectures with fine-tuned characteristics, enabling researchers to accelerate the drug

discovery process.
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Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of a building block is critical for its effective use in

synthesis. While extensive experimental data for this specific compound is not widely

published, its properties can be reliably predicted based on its structure and data from closely

related analogues.

Property Value Source

CAS Number 1305322-92-2 Vendor Data

Molecular Formula C₉H₁₀FNO Calculated

Molecular Weight 167.18 g/mol Calculated

Appearance

Likely a colorless to pale

yellow liquid or low-melting

solid

Inferred from Analogues

Boiling Point
Not reported; estimated >180

°C
Inferred from Analogues

Density
Not reported; estimated ~1.1-

1.2 g/mL
Inferred from Analogues

Solubility

Soluble in common organic

solvents (e.g., DCM, THF,

DMF, DMSO)

Inferred

Spectroscopic Characterization: The structural identity of 2-(Cyclopropylmethoxy)-5-
fluoropyridine is unequivocally confirmed through a combination of spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

pyridine ring protons, the methylene protons of the methoxy bridge, and the protons of the

cyclopropyl ring. The fluorine atom at the C5 position will cause distinct splitting patterns

(coupling) in the signals of the adjacent C4 and C6 protons.

¹³C NMR: The carbon spectrum will display nine distinct signals. The carbon attached to the

fluorine (C5) will exhibit a large one-bond C-F coupling constant, while other carbons in the
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pyridine ring will show smaller two- or three-bond couplings.[3]

¹⁹F NMR: A single resonance is expected in the fluorine NMR spectrum, providing a sensitive

probe for the molecule's electronic environment.[4][5] This technique is exceptionally useful

for monitoring reaction progress and confirming the successful incorporation of the fluorine

atom.

Mass Spectrometry (MS): The molecular ion peak (M+) corresponding to the exact mass of

C₉H₁₀FNO would be observed, confirming the molecular weight.

Synthesis Protocol: A Validated Approach
The most reliable and industrially scalable synthesis of 2-(Cyclopropylmethoxy)-5-
fluoropyridine is achieved via a nucleophilic aromatic substitution (SₙAr) reaction, specifically

a Williamson ether synthesis.[6] This method is favored due to the high reactivity of 2-

halopyridines towards nucleophilic attack and the ready availability of the starting materials.

Causality of Experimental Design: The choice of 2-chloro-5-fluoropyridine as the electrophile is

strategic. While 2-fluoropyridines are generally more reactive than their chloro-analogues

towards nucleophiles, the chlorine atom at the C2 position is sufficiently activated by the ring

nitrogen and the C5-fluorine for efficient substitution.[7] 2-Chloro-5-fluoropyridine is also often

more cost-effective and readily available in bulk.[8][9] A strong, non-nucleophilic base like

sodium hydride is selected to quantitatively deprotonate the cyclopropylmethanol, forming the

potent alkoxide nucleophile required for the SₙAr reaction. A polar aprotic solvent like DMF or

THF is used to solvate the cation and promote the Sₙ2-like attack of the alkoxide on the

pyridine ring.

Caption: Synthetic workflow for 2-(Cyclopropylmethoxy)-5-fluoropyridine.

Detailed Step-by-Step Methodology:

Preparation (Inert Atmosphere): To a flame-dried, three-neck round-bottom flask equipped

with a magnetic stirrer, thermometer, and nitrogen inlet, add sodium hydride (1.2 eq., 60%

dispersion in mineral oil). Wash the NaH with anhydrous hexanes (3x) to remove the oil, then

carefully place the flask under a positive pressure of nitrogen.
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Alkoxide Formation: Add anhydrous N,N-dimethylformamide (DMF) to the flask. Cool the

suspension to 0°C using an ice bath. Slowly add cyclopropylmethanol (1.1 eq.) dropwise via

syringe, ensuring the internal temperature does not exceed 10°C. Hydrogen gas evolution

will be observed.

Reaction Initiation: After the addition is complete and gas evolution has ceased, allow the

mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of

the sodium cyclopropylmethoxide.

SₙAr Reaction: Add a solution of 2-chloro-5-fluoropyridine (1.0 eq.) in anhydrous DMF to the

reaction mixture. Heat the flask to 70°C and monitor the reaction progress by TLC or GC-MS

until the starting material is consumed (typically 4-8 hours).

Workup and Extraction: Cool the reaction mixture to room temperature and cautiously

quench by the slow addition of water. Transfer the mixture to a separatory funnel and extract

with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude oil is

purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient)

to yield 2-(cyclopropylmethoxy)-5-fluoropyridine as a pure product.

Reactivity and Chemical Transformations
The reactivity of 2-(Cyclopropylmethoxy)-5-fluoropyridine is governed by the electronic

properties of its substituted pyridine ring.

Electrophilic Aromatic Substitution (SₑAr): The pyridine ring is generally electron-deficient

and thus deactivated towards electrophilic substitution. Reactions like nitration or

halogenation would require harsh conditions and are likely to be unselective.

Nucleophilic Aromatic Substitution (SₙAr): While the C2 position is blocked, the C6 position is

activated towards nucleophilic attack by the ring nitrogen and the C5-fluorine. However,

displacing the cyclopropylmethoxy group would require very harsh conditions. The fluorine at

C5 is not readily displaced by common nucleophiles.
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Metalation: The most synthetically useful transformations involve deprotonation (metalation)

of the pyridine ring using strong bases like lithium diisopropylamide (LDA) or n-butyllithium.

The directing effects of the substituents favor metalation at the C4 or C6 positions. The

resulting organolithium species can then be trapped with various electrophiles (e.g.,

aldehydes, ketones, CO₂, iodine) to introduce new functional groups. The C4 position is

often favored due to chelation effects with the ether oxygen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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